Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0192792 Deoxy Donepezil Hydrochloride 1034439-57-0 C24H32ClNO2
VC0192811 Dihydro Donepezil (Mixture of Diastereomers) 120012-04-6 C24H31NO3
VC0192801 Donepezil Dehydrodeoxy Impurity 120013-45-8 C24H29NO2
VC0192804 6-O-Desmethyl Donepezil 120013-56-1 C23H27NO3
VC0192819 5-O-Desmethyl Donepezil 120013-57-2 C23H27NO3
VC0192787 Phenyl(pyridin-2-yl)methanol 14159-57-0 C12H11NO
VC0192805 2-((1-Benzylpiperidin-4-yl)methylene)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one 145546-80-1 C24H27NO3
VC0192812 4-Methyl-2-n-propyl-1H-benzimidazole-6-carboxylic Acid 152628-03-0 C12H14N2O2
VC0192827 Epi-Galantamine 1668-85-5 C17H21NO3
VC0192802 Hydroxy Donepezil 197010-20-1 C24H29NO4
VC0192828 Dihydro Galantamine 21133-52-8 C17H23NO3
VC0192788 (4-Chlorophenyl)(pyridin-2-yl)methanol 27652-89-7 C12H10ClNO
VC0192790 5,6-Dimethoxy-1H-indene-1,3(2H)-dione 36517-91-6 C11H10O4
VC0192818 Epi-Galantamine N-Oxide 366485-18-9 C17H21NO4
VC0192817 N-Desmethyl galantamine 41303-74-6 C16H19NO3
VC0192813 Donepezil Impurity II (Donepezil Pyridine Analog Impurity) 4803-57-0 C17H17NO3
VC0192789 10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol 59743-88-3 C20H23NO2S
VC0192826 Ent-Galantamine 60384-53-4 C17H21NO3
VC0192816 O-desmethyl Galantamine 60755-80-8 C16H19NO3
VC0192815 Anhydro Galantamine 664995-65-7 C17H19NO2
VC0192809 4-((5,6-Dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl)piperidine 844694-83-3 C17H25NO2
VC0192797 Deoxydonepezil 844694-84-4 C24H31NO2
VC0192806 Donepezil Benzyl Bromide Impurity 844694-85-5 C31H36BrNO3
VC0192814 (2Z)-5,6-Dimethoxy-2-[(1-oxidopyridin-1-ium-4-yl)methylidene]-3H-inden-1-one 896134-06-8 C17H15NO4
VC0192822 6-Hydroxy-5-methoxy-1-indanone 90843-62-2 C10H10O3